C-10 Epimer vs. Teucvidin
Teuflin is definitively distinguished from its closest analog, teucvidin, by an inversion of stereochemistry at the C-10 position. This is not a minor impurity variation but a fundamental configurational difference confirmed by single-crystal X-ray diffraction [1]. This epimeric relationship means the two compounds are diastereomers, possessing identical molecular weights (328.36 g/mol) and planar connectivity but different spatial orientations, which directly impacts their chromatographic behavior and biological recognition.
| Evidence Dimension | Stereochemistry at C-10 |
|---|---|
| Target Compound Data | C-10 epimer of teucvidin (specific absolute configuration determined by X-ray) |
| Comparator Or Baseline | Teucvidin (inverted configuration at C-10) |
| Quantified Difference | Epimeric relationship; distinct diastereomers with identical molecular formula (C19H20O5) and molecular weight (328.36 g/mol) |
| Conditions | X-ray crystallographic analysis of isolated compound from Teucrium flavum |
Why This Matters
This structural distinction is critical for procurement when the target biological activity is hypothesized to be stereospecific, as the epimer teucvidin has been shown to be inactive in specific antitumor models (P-388 lymphocytic leukemia) while other neo-clerodanes show activity [2], underscoring the risk of assuming functional interchangeability.
- [1] Savona, G., et al. (1979). The structure of teuflin, a diterpenoid from Teucrium flavum; X-ray crystallographic and spectroscopic determination. J. Chem. Soc., Perkin Trans. 1, 1915-1917. View Source
- [2] Antitumor activity of Rabdosia and Teucrium diterpenoids against P 388 lymphocytic leukemia in mice. Scilit. View Source
